Cas no 2818-66-8 (5-Amino-2-mercaptobenzimidazole)

• Product Name: 5-Amino-2-mercaptobenzimidazole
• CAS No: 2818-66-8
• MF: C₇H₇N₃S
• MW: 165.215579271317
• MDL: MFCD00022671
• CID: 43446
• PubChem ID: 2734002
• Update Time: 2025-06-07

5-Amino-2-mercaptobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1H-benzo[d]imidazole-2-thiol
• 5-aminobenzimidazole-2-thiol
• 5-Amino-1H-benzimidazole-2-thiol
• 5-Amino-2-mercaptobenzimidazole
• 5-Amino-2-benzimidazolethiol
• 5-amino-1,3-dihydrobenzimidazole-2-thione
• 2-Benzimidazolethiol,5-amino
• 2H-Benzimidazole-2-thione,5-amino-1,3-dihydro
• 2-mercapto-5-amino-benzimidazole
• 5-amino-1,3-dihydro-2H-benzimidazole-2-thione
• 5-amino-1,3-dihydro-benzoimidazole-2-thione
• 5-amino-benzimidazoline-2-thione
• NS00028430
• 5-Amino-2-mercapto benzimidazole
• AKOS023135097
• AKOS000113234
• MLS002637722
• AKOS005203108
• SCHEMBL16274672
• 5-amino-1H-benzo[d]imidazole-2(3H)-thione
• SMR001547244
• 2-Benzimidazolethiol, 5-amino-
• FT-0619958
• 6-Amino-1H-benzo[d]imidazole-2-thiol
• 5-Amino-2-benzimidazolthiol
• CS-0127298
• MFCD00022671
• 5-amino-2-mercaptobenzoimidazole
• EN300-128448
• 5-amino-1H-1,3-benzodiazole-2-thiol
• HMS3078K03
• J-516653
• NSC-3984
• 6-Amino-2-mercaptobenzimidazole
• 5-amino-2-sulfanylbenzimidazole
• AM20040084
• 5-AMINO-1H-BENZO(D)IMIDAZOLE-2-THIOL
• BXDMTLVCACMNJO-UHFFFAOYSA-N
• EINECS 220-574-8
• 2-BENZIMIDAZOLETHIOL, 5(OR 6)-AMINO-
• DTXSID3062651
• AC-8150
• NSC 3984
• CHEMBL1708656
• 2H-Benzimidazole-2-thione, 5-amino-1,3-dihydro-
• 5-Amino-1H-benzoimidazole-2-thiol
• J-016998
• 98S1PF37NB
• 6-amino-1H-1,3-benzodiazole-2-thiol
• 2818-66-8
• NSC3984
• 6-amino-1H-benzimidazol-2-thiol
• 2-MERCAPTO-1H-BENZO(D)IMIDAZOL-5-AMINE
• AS-35838
• SCHEMBL172884
• InChI=1/C7H7N3S/c8-4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11)
• 5-Amino-2-mercaptobenzimidazole, 96%
• UNII-98S1PF37NB
• BXDMTLVCACMNJO-UHFFFAOYSA-
• STL507219
• 2-Mercapto-5-amino benzimidazole
• DB-047351
• A1482
• 5-Amino-2-benzimidazolethiol; 5-Amino-2-mercaptobenzimidazole
• 5-AMINO-1,3-DIHYDRO-1,3-BENZODIAZOLE-2-THIONE

• MDL： MFCD00022671
• Inchi： 1S/C7H7N3S/c8-4-1-2-5-6(3-4)10-7(11)9-5/h1-3H,8H2,(H2,9,10,11)
• InChI Key： BXDMTLVCACMNJO-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(=CC=2N1)N

Computed Properties

• Exact Mass: 165.03600
• Monoisotopic Mass: 165.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.2404 (rough estimate)
• Melting Point: 240-244 °C (lit.)
• Boiling Point: 356.8°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.5605 (estimate)
• PSA: 93.50000
• LogP: 2.01500
• Solubility: Slightly soluble in water

5-Amino-2-mercaptobenzimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8 °C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Amino-2-mercaptobenzimidazole

Properties and Applications of 5-Amino-2-mercaptobenzimidazole (CAS No. 2818-66-8)

5-Amino-2-mercaptobenzimidazole, with the chemical formula C₆H₆N₄S, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features and biological activities. This compound belongs to the benzimidazole family, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of both amino and thiol functional groups in its molecular structure makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The CAS No. 2818-66-8 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise classification and handling. 5-Amino-2-mercaptobenzimidazole exhibits distinct chemical properties that make it suitable for use in multiple synthetic pathways. Its amino group can participate in hydrogen bonding, while the thiol group is highly reactive and can undergo various transformations such as oxidation, disulfide formation, and nucleophilic substitution reactions. These characteristics are particularly useful in the development of drugs targeting specific biological pathways.

Recent research has highlighted the potential of 5-Amino-2-mercaptobenzimidazole in the development of novel therapeutic agents. Studies have demonstrated its role as a precursor in the synthesis of benzimidazole derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The benzimidazole core is a common pharmacophore in many drugs, including those used to treat parasitic infections and certain types of cancer. The addition of sulfur and nitrogen heteroatoms enhances the compound's bioactivity, making it an attractive candidate for further exploration.

In particular, the thiol group in 5-Amino-2-mercaptobenzimidazole has been investigated for its ability to interact with metal ions, which is relevant in the development of metal-based therapeutics. Metallo-drugs are gaining prominence due to their high efficacy and selectivity. The reactivity of the thiol group allows for the formation of stable complexes with metals such as copper and zinc, which have been shown to exhibit potent anticancer effects. This property opens up new avenues for designing targeted therapies against various diseases.

The pharmaceutical industry has also explored 5-Amino-2-mercaptobenzimidazole as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The structural flexibility of 5-Amino-2-mercaptobenzimidazole allows for modifications that can enhance its binding affinity to kinase targets, making it a valuable scaffold for drug discovery.

Moreover, 5-Amino-2-mercaptobenzimidazole has been studied in the context of material science, particularly in the development of functional materials. Its ability to form coordination complexes with metals makes it useful in creating materials with specific electronic and optical properties. These materials can be applied in various fields, including catalysis, sensors, and optoelectronics. The versatility of this compound underscores its importance not only in pharmaceuticals but also in advanced material applications.

The synthesis of 5-Amino-2-mercaptobenzimidazole typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and industrial applications.

Quality control and characterization are critical aspects when working with 5-Amino-2-mercaptobenzimidazole. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and purity. These methods provide detailed information about the molecular structure and chemical properties, ensuring that the compound meets the required standards for its intended use.

The safety profile of 5-Amino-2-mercaptobenzimidazole is another important consideration. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound in a laboratory setting.

In conclusion,5-Amino-2-mercaptobenzimidazole (CAS No. 2818-66-8) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features enable diverse applications ranging from drug development to advanced material design. Ongoing research continues to uncover new possibilities for this versatile molecule, reinforcing its importance in modern science and industry.